Titrimetric determination of some thioxanthene derivatives
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9881301309
Abstract
An indirect titrimetric method is described for the determination of several thioxanthene derivatives, namely, chlorprothixene, thiothixene and methixene hydrochloride. The method involves the use of 1,3-dibromo-5,5-dimethylhydantion, N-bromosuccinimide or N-bromophthalimide as the titrant. A known excess of one of these reagents is added and, after a specified time, the residual reagent is determined iodimetrically. The proposed method was applied to the analysis of pharmaceutical preparations containing these drugs and the results obtained, compared favourably with those obtained by the pharmacopoeial methods.
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Journal Name：Analyst
Research Products
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